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Abstract: (R)-2-Ethyl-piperazine is a chiral building block of significant interest in medicinal
chemistry. Its distinct structural features and versatile chemical properties make it a valuable
scaffold for the development of novel therapeutic agents. This in-depth technical guide provides
a thorough overview of the physical and chemical properties of (R)-2-Ethyl-piperazine, its
synthesis, and its applications in drug discovery. This document is intended for researchers,
scientists, and drug development professionals aiming to harness the potential of this

molecule.

Introduction: The Significance of the Piperazine
Moiety in Medicinal Chemistry

The piperazine ring is a well-established "privileged scaffold" in drug discovery, forming the
core of numerous approved pharmaceuticals.[1][2][3][4][5] The two nitrogen atoms within the
piperazine ring provide opportunities for chemical modification, allowing for the fine-tuning of
physicochemical properties such as solubility and basicity, which are critical for drug efficacy.
The introduction of a chiral center, as seen in (R)-2-Ethyl-piperazine, adds a three-
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dimensional aspect to the molecule that can be crucial for selective interaction with biological
targets. This guide will focus on the (R)-enantiomer and its role in modern drug design.

Physicochemical Properties of (R)-2-Ethyl-
piperazine

A comprehensive understanding of a compound's physicochemical properties is fundamental
for its application in drug development, influencing its behavior in biological systems and its

suitability for formulation.

Structural and General Properties

Property Value

IUPAC Name (2R)-2-ethylpiperazine
Synonyms (R)-2-Ethylpiperazine

CAS Number 393781-72-1[6][7]

Molecular Formula C6H14N2[6]

Molecular Weight 114.19 g/mol [6][7][8]
Appearance Colorless to pale yellow liquid[6]

Diagram 1: Chemical Structure of (R)-2-Ethyl-piperazine

Caption: 2D structure of (R)-2-Ethyl-piperazine.

Spectroscopic and Physical Data

Property Value

Boiling Point 146-148 °CJ6]

pKa 9.31 + 0.40 (Predicted)[6]

Solubility Soluble in water and organic solvents[6]

Synthesis and Chemical Reactivity
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The synthesis of enantiomerically pure (R)-2-Ethyl-piperazine is a critical aspect of its use in
pharmaceutical development. Common strategies include asymmetric synthesis to directly form
the desired enantiomer or the resolution of a racemic mixture.

Diagram 2: Generalized Synthetic Workflow
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Caption: High-level overview of synthetic approaches.

Key Reactive Sites

The chemical reactivity of (R)-2-Ethyl-piperazine is primarily centered around its two
secondary amine groups. These nitrogen atoms are nucleophilic and can readily undergo a
variety of chemical transformations, including:

o N-Alkylation: Reaction with alkyl halides to introduce various substituents.
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e N-Acylation: Reaction with acyl chlorides or anhydrides to form amides.

» Reductive Amination: Reaction with aldehydes or ketones in the presence of a reducing
agent.

e Boc Protection: The use of a tert-butoxycarbonyl (Boc) protecting group on one of the
nitrogen atoms allows for selective functionalization of the other.

The ability to selectively modify the piperazine ring is a key reason for its prevalence in
medicinal chemistry.

Analytical Characterization: Ensuring Purity and
Identity

Rigorous analytical characterization is essential to confirm the identity, purity, and enantiomeric
integrity of (R)-2-Ethyl-piperazine for its use in drug development.

Chromatographic Methods for Purity Assessment
Protocol 1: Chiral High-Performance Liquid Chromatography (HPLC)
» Objective: To determine the enantiomeric purity of (R)-2-Ethyl-piperazine.

o Rationale: Chiral HPLC is the standard method for separating and quantifying enantiomers.
The choice of the chiral stationary phase is critical for achieving a successful separation.

» Methodology:

o

Column: A polysaccharide-based chiral column (e.g., Chiralpak® series).

o Mobile Phase: A mixture of a non-polar solvent like hexane and an alcohol such as
isopropanol is typically effective. The addition of a small amount of an amine modifier
(e.g., diethylamine) can improve peak shape and resolution.

o Flow Rate: Typically 0.5-1.5 mL/min.

o Detection: UV detection at a low wavelength (e.g., 210-220 nm) is common for
compounds lacking a strong chromophore.
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o Sample Preparation: The sample is dissolved in the mobile phase or a compatible solvent.

o Analysis: The retention times for the (R)- and (S)-enantiomers will differ, allowing for their
guantification and the determination of the enantiomeric excess.

Spectroscopic Methods for Structural Elucidation

Protocol 2: Nuclear Magnetic Resonance (NMR) Spectroscopy
e Objective: To confirm the chemical structure of (R)-2-Ethyl-piperazine.

o Rationale: *H and 13C NMR spectroscopy provide detailed information about the molecular
structure and connectivity of atoms.

o Methodology:

o Solvent: A deuterated solvent such as chloroform-d (CDCIs) or deuterium oxide (D20) is
used.

o H NMR: The spectrum will show characteristic signals for the ethyl group (a quartet and a
triplet) and the protons of the piperazine ring.

o 183C NMR: The spectrum will display distinct signals for each of the carbon atoms in the
molecule.

Protocol 3: Mass Spectrometry (MS)
e Objective: To confirm the molecular weight of (R)-2-Ethyl-piperazine.
o Rationale: Mass spectrometry provides an accurate determination of the molecular mass.
o Methodology:
o lonization: Electrospray ionization (ESI) is a suitable technique for this type of molecule.

o Analysis: The mass spectrum will show a prominent peak corresponding to the protonated
molecule [M+H]*.
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Applications in Drug Discovery

(R)-2-Ethyl-piperazine is a versatile building block in the synthesis of a wide range of
pharmaceutical compounds.[2] Its incorporation into a molecule can influence its
pharmacological properties, including potency, selectivity, and pharmacokinetic profile. The
piperazine moiety is found in drugs targeting a variety of diseases, including cancer, infectious
diseases, and central nervous system disorders.[9]

Diagram 3: Role in Drug Discovery Workflow
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Caption: Integration into the lead optimization phase.

Conclusion

(R)-2-Ethyl-piperazine is a valuable chiral building block in medicinal chemistry. Its well-
defined stereochemistry and the versatile reactivity of the piperazine ring offer chemists a
powerful tool to create novel drug candidates with improved properties. A thorough
understanding of its physicochemical characteristics and the use of robust analytical methods
are crucial for its successful application in the highly regulated field of drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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